Cas no 2580205-60-1 (3,3,3-Trifluoro-2-methylpropane-1-sulfonamide)

• Product Name: 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide
• CAS No: 2580205-60-1
• MF: C₄H₈F₃NO₂S
• MW: 191.172030448914
• CID: 6441512
• PubChem ID: 126718385
• Update Time: 2025-08-05

3,3,3-Trifluoro-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580205-60-1
• EN300-27733928
• SCHEMBL18666148
• 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide
• PTNOEVLJTZFUNE-UHFFFAOYSA-N

• Inchi： 1S/C4H8F3NO2S/c1-3(4(5,6)7)2-11(8,9)10/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： PTNOEVLJTZFUNE-UHFFFAOYSA-N
• SMILES： S(CC(C)C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 191.02278416g/mol
• Monoisotopic Mass: 191.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide

Introduction to 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide (CAS No. 2580205-60-1)

3,3,3-Trifluoro-2-methylpropane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580205-60-1, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

The structural framework of 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide consists of a trifluoromethyl group attached to a sulfonamide moiety, which is further linked to a 2-methylpropyl chain. This configuration imparts specific electronic and steric characteristics that make it a valuable scaffold for drug discovery. The presence of the trifluoromethyl group, in particular, is known to modulate the lipophilicity and metabolic degradation pathways of molecules, often leading to improved bioavailability and prolonged half-life.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide with biological targets with greater precision. Studies have suggested that the sulfonamide group can serve as a hydrogen bond acceptor, facilitating strong interactions with polar residues in proteins. Additionally, the fluorinated alkyl chain may engage in hydrophobic interactions, further stabilizing binding affinities. These insights have guided the design of novel derivatives aimed at optimizing pharmacokinetic profiles and therapeutic outcomes.

In the realm of medicinal chemistry, sulfonamides are a well-documented class of compounds with diverse applications. Beyond their traditional role as antimicrobial agents, sulfonamides have been explored for their potential in treating inflammation, diabetes, and even cancer. The introduction of fluorine atoms into these structures has expanded their therapeutic spectrum by enhancing their ability to cross biological membranes and resist enzymatic degradation. For instance, fluorinated sulfonamides have shown promise as kinase inhibitors due to their ability to mimic natural substrates while maintaining high selectivity.

The synthesis of 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide (CAS No. 2580205-60-1) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic routes typically begin with the preparation of trifluoromethylated intermediates followed by sulfonylation and subsequent amide bond formation. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact associated with traditional approaches.

From a regulatory perspective, compounds like 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. Preclinical studies often involve in vitro assays to evaluate cytotoxicity, genotoxicity, and pharmacokinetic parameters. Animal models provide additional insights into dosing regimens and potential side effects. The growing emphasis on green chemistry principles has also prompted researchers to explore biodegradable solvents and catalytic systems during both laboratory-scale synthesis and large-scale production.

The agrochemical industry has also recognized the potential of fluorinated sulfonamides as next-generation pesticides and herbicides. The structural modifications introduced by fluorine atoms can enhance the stability of these compounds against environmental degradation while maintaining their effectiveness against target pests. Field trials have demonstrated promising results in controlling resistant strains of weeds and insects without harming non-target organisms.

Looking ahead, the development of novel derivatives based on 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide (CAS No. 2580205-60-1) will likely focus on improving selectivity and reducing off-target effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will play crucial roles in identifying lead compounds with enhanced therapeutic profiles. Additionally, the integration of artificial intelligence (AI) into drug discovery pipelines promises to accelerate the identification of promising candidates by analyzing vast datasets rapidly.

The role of fluorine chemistry in modern drug development cannot be overstated. Its ability to fine-tune molecular properties has led to breakthroughs across multiple therapeutic areas. As research continues to uncover new applications for compounds like 3,3,3-Trifluoro-2-methylpropane-1-sulfonamide, it is clear that this class of molecules will remain at the forefront of pharmaceutical innovation for years to come.